N-isopropyl-2-((3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[11-(4-methoxyphenyl)-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C27H27N3O3S2/c1-17(2)29(18-8-5-4-6-9-18)23(31)16-34-27-28-25-24(21-10-7-11-22(21)35-25)26(32)30(27)19-12-14-20(33-3)15-13-19/h4-6,8-9,12-15,17H,7,10-11,16H2,1-3H3
• InChI Key: AANYSIJIZUHCKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)OC
• Molecular Formula: C27H27N3O3S2
• Molecular Weight: 505.7 g/mol

Description

The compound is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities. They are used in the synthesis of various biologically active compounds.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidines involves a five-membered ring made up of one sulfur atom. The specific structure of your compound would include additional functional groups attached to this base structure.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidines can undergo various chemical reactions. For example, they can be synthesized through [3+3], [4+2], [5+1] cyclization processes or domino reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-d]pyrimidines can vary widely depending on their specific structure. Generally, they are stable compounds.

Scientific Research Applications

Antimicrobial Activity

A study by Kerru et al. (2019) focused on synthesizing a new series of compounds related to N-isopropyl-2-((3-(4-methoxyphenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-phenylacetamide. They found that certain derivatives had significant antibacterial potency against strains like E. coli, B. subtilis, and others, demonstrating the potential of these compounds in antimicrobial applications (Kerru et al., 2019).

Antitumor Activity

Hafez and El-Gazzar (2017) synthesized derivatives of thieno[3,2-d]pyrimidine and found that these compounds displayed potent anticancer activity on various human cancer cell lines. This suggests the application of this compound and its derivatives in cancer research and treatment (Hafez & El-Gazzar, 2017).

Anti-inflammatory and Analgesic Agents

The work of Tolba et al. (2018) on thieno[2,3-d]pyrimidi ne heterocyclic compounds, related to the chemical structure of interest, showed remarkable activity as antimicrobial and anti-inflammatory agents. This indicates a potential application of these compounds in developing new anti-inflammatory and analgesic drugs (Tolba et al., 2018).

Potential Antihypertensive Agents

Russell et al. (1988) synthesized thieno[2,3-d]pyrimidine-2,4-diones and evaluated them for antihypertensive effects. The study found that certain derivatives were potent oral antihypertensive agents, suggesting possible cardiovascular applications for this compound (Russell et al., 1988).

Mechanism of Action

The mechanism of action of thieno[3,2-d]pyrimidines depends on their specific structure and the biological system they interact with. They have been found to exhibit diverse biological activities, such as antioxidant, radioprotective, analgesic, and more.

Future Directions

Thieno[3,2-d]pyrimidines are a focus of ongoing research due to their diverse biological activities. Future research may explore new synthetic methods, potential biological applications, and more.